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Compound of Interest

Compound Name: Barium carbonate

Cat. No.: B7798742 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Barium Carbonate (BaCO₃), a compound commonly used in

various industrial and laboratory applications. Adherence to these protocols is critical to

mitigate the inherent risks associated with this chemical.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Barium Carbonate, specific personal protective equipment is mandatory to

prevent harmful exposure. The following table summarizes the required PPE and occupational

exposure limits.
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PPE / Exposure Limit Specification Source

Eye Protection

Safety glasses with side-

shields or dust-proof goggles.

[1][2][3]

EN166 (EU), NIOSH (US)

approved.[3][4]

Hand Protection

Impervious gloves (PVC,

Neoprene, or Natural Rubber).

[1]

Inspect gloves for integrity

before each use.[3][4][5]

Skin and Body Protection

Long-sleeved clothing or a lab

coat.[1] In some cases, a

complete suit protecting

against chemicals may be

required depending on the

scale of handling.[4] Safety

shoes are also recommended.

[2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[5] If dust is

generated or ventilation is

insufficient, a NIOSH-approved

particulate respirator (e.g.,

N95, R95, P95) is necessary.

[1][4] For higher

concentrations, a supplied-air

respirator may be required.

Occupational Exposure Limit

(TWA)

0.5 mg/m³ for Barium, soluble

compounds (as Ba).[2][5]

This is the Time-Weighted

Average for an 8-hour

workday.

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of Barium Carbonate. The following

workflow outlines the necessary steps from preparation to post-handling procedures.
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Safe Handling Workflow for Barium Carbonate.
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Experimental Protocols
Handling Procedure:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[3] Work in a well-ventilated area, preferably in a fume hood, to minimize dust

generation. Don all required personal protective equipment as detailed in the table above.[2]

[3]

Handling: Avoid creating dust when handling Barium Carbonate.[5][6][7] Use methods such

as gentle scooping or pouring to transfer the chemical. Do not eat, drink, or smoke in the

handling area.[2][5]

Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap

and water.[3][5] Clean the work area to remove any residual Barium Carbonate.

Contaminated clothing should be removed and washed before reuse.[5]

Emergency First Aid:

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate

medical attention.[2][3] If the person is conscious, they may be given water to drink.[2]

Inhalation: Move the individual to fresh air.[3][5] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[2][5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[3] If irritation persists, seek medical attention.[7]

Disposal Plan
Proper disposal of Barium Carbonate is crucial to prevent environmental contamination. It is

classified as a hazardous waste and must be disposed of accordingly.[6]

Disposal Procedure:
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Waste Collection: Collect waste Barium Carbonate and any contaminated materials (e.g.,

gloves, wipes) in a clearly labeled, sealed container.[1][7]

Treatment: Barium compounds can be rendered non-hazardous by reacting them with a

solution of sodium or magnesium sulfate, or dilute sulfuric acid to form an insoluble barium

sulfate precipitate.[1][8]

Final Disposal: Dispose of the treated waste through a licensed hazardous waste disposal

company.[9] Do not dispose of Barium Carbonate down the drain or in general waste.[6][8]

Always follow local, state, and federal regulations for hazardous waste disposal.[1][8]

By adhering to these safety protocols and operational plans, you can significantly minimize the

risks associated with handling Barium Carbonate and maintain a safe and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7798742#personal-protective-equipment-for-
handling-barium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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